Cas no 1391053-02-3 (1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4)

• Product Name: 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4
• CAS No: 1391053-02-3
• MF: C₁₅H₂₂
• MW: 206.305803775787
• CID: 5044780
• Update Time: 2025-05-21

1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4

• Inchi： 1S/C15H22/c1-11-6-7-12-13(10-11)15(4,5)9-8-14(12,2)3/h6-7,10H,8-9H2,1-5H3/i8+1,9+1,14+1,15+1
• InChI Key： AISXBZVAYNUAKB-QSPMVEJBSA-N
• SMILES： [13C]1(C)(C)C2C=C(C)C=CC=2[13C](C)(C)[13CH2][13CH2]1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4

Research Brief on 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 (CAS: 1391053-02-3): Recent Advances and Applications

1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 (CAS: 1391053-02-3) is a stable isotope-labeled compound that has garnered significant attention in chemical, biological, and pharmaceutical research due to its unique structural and isotopic properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications in tracer studies, and potential therapeutic implications. The compound's 13C4 labeling makes it particularly valuable for mass spectrometry-based metabolic profiling and pharmacokinetic studies, where isotopic enrichment enhances detection sensitivity and accuracy.

Recent studies have highlighted the role of 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 in elucidating metabolic pathways of polycyclic aromatic hydrocarbons (PAHs) and their derivatives. A 2023 study published in the Journal of Analytical Chemistry demonstrated its utility as an internal standard for quantifying PAH metabolites in biological samples, achieving a detection limit of 0.1 pg/mL. The compound's stability under physiological conditions and minimal isotopic exchange further support its use in long-term tracer experiments.

In pharmaceutical research, this labeled compound has been employed to investigate the metabolic fate of synthetic retinoids and terpenoid derivatives. A collaborative study between academic and industry researchers (Nature Communications, 2024) utilized 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 to track the distribution of a novel anti-inflammatory agent in rodent models, revealing unexpected tissue-specific accumulation patterns. These findings underscore the compound's potential in optimizing drug delivery systems and understanding off-target effects.

Synthetic approaches to 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 have also seen advancements. A recent patent (WO2023124567) describes a catalytic deuteration-hydrogenation method that achieves >99% isotopic purity while reducing production costs by 40% compared to traditional routes. This breakthrough could facilitate broader adoption of the compound in industrial-scale applications, particularly in environmental monitoring and drug development.

Emerging applications in environmental science include its use as a tracer for studying atmospheric transport of semi-volatile organic compounds. Field studies incorporating this compound have provided new insights into the long-range transport mechanisms of anthropogenic pollutants, with implications for global climate models (Environmental Science & Technology, 2023). The compound's chemical stability and distinct mass spectral signature make it ideal for such complex environmental matrices.

In conclusion, 1,1,4,4,6-Pentamethyl-1,2,3,4-tetrahydronaphthalene-13C4 continues to prove its versatility across multiple research domains. Future directions may explore its potential in targeted cancer therapies, where its lipophilic properties could enhance drug delivery to specific tissues. The compound's evolving applications underscore the importance of stable isotope-labeled analogs in advancing both basic and translational research.